Cas no 30036-56-7 (Butanoic acid, 4-oxo-4-(2-pyrimidinylamino)-)

• Product Name: Butanoic acid, 4-oxo-4-(2-pyrimidinylamino)-
• CAS No: 30036-56-7
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 1440809
• Update Time: 2024-08-15

Butanoic acid, 4-oxo-4-(2-pyrimidinylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-oxo-4-(2-pyrimidinylamino)-

• Inchi： 1S/C8H9N3O3/c12-6(2-3-7(13)14)11-8-9-4-1-5-10-8/h1,4-5H,2-3H2,(H,13,14)(H,9,10,11,12)
• InChI Key： LLAHJEBCQMUHJN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(=O)NC1=NC=CC=N1

Computed Properties

• Exact Mass: 195.06447

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• PSA: 92.18
• pka: 12.30±0.70(Predicted)